Cas no 946-08-7 (Ethyl 4-oxo-4-(1h-pyrrol-2-yl)butanoate)

• Product name: Ethyl 4-oxo-4-(1h-pyrrol-2-yl)butanoate
• CAS No: 946-08-7
• MF: C₁₀H₁₃NO₃
• MW: 195.21512
• CID: 1984614
• PubChem ID: 258377

Ethyl 4-oxo-4-(1h-pyrrol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-4-(1h-pyrrol-2-yl)butanoate
• AC1L5YTO
• 4-Oxo-4-pyrrol-2-yl-buttersaeure-aethylester
• NCIOpen2_001108
• AG-J-04574
• NSC87230
• CTK5H6867
• 4-oxo-4-pyrrol-2-yl-butyric acid ethyl ester
• 946-08-7
• DTXSID10293108
• NSC-87230

• Inchi： InChI=1S/C10H13NO3/c1-2-14-10(13)6-5-9(12)8-4-3-7-11-8/h3-4,7,11H,2,5-6H2,1H3
• InChI Key： SODLZYKYPQKVII-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(=O)C1=CC=CN1

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2Ų
• XLogP3: 0.9